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Compound of Interest

Compound Name: 2-Amino-4-bromo-5-methylphenol

Cat. No.: B1357767

Essential Safety and Handling Guide for 2-
Amino-4-bromo-5-methylphenol

This guide provides critical safety and logistical information for handling 2-Amino-4-bromo-5-
methylphenol (CAS No. 1268153-80-5), a chemical intermediate commonly used in
pharmaceutical research and development. Adherence to these protocols is essential for
ensuring personnel safety and regulatory compliance.

Hazard Identification and Classification

2-Amino-4-bromo-5-methylphenol is classified as a hazardous substance with the following
hazard statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".[1]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1357767?utm_src=pdf-interest
https://www.benchchem.com/product/b1357767?utm_src=pdf-body
https://www.benchchem.com/product/b1357767?utm_src=pdf-body
https://www.benchchem.com/product/b1357767?utm_src=pdf-body
https://www.ub.edu/visitavirtual/visitavirtualEH/panoramiques-360/UB-tour-master.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F6520881514%27)%3B%22%3E%3C/krpano%3E
https://www.ub.edu/visitavirtual/visitavirtualEH/panoramiques-360/UB-tour-master.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F6520881514%27)%3B%22%3E%3C/krpano%3E
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Appropriate PPE must be worn at all times when handling this compound to minimize

exposure.[2][3] The following table summarizes the required PPE.

Protection Type

Specific Requirements

Rationale

Eye and Face Protection

ANSI z87.1-compliant safety
glasses or goggles. A face
shield should be worn when

there is a splash hazard.[4]

Protects against eye irritation
and serious eye damage from
splashes.[3][4]

Hand Protection

Chemically resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).[4][5][6] Double
gloving is recommended for

incidental contact.[5]

Prevents skin irritation and
absorption.[3][4] Phenol-like
compounds can penetrate the

skin rapidly.[6]

Body Protection

A fully buttoned laboratory
coat. A chemical-resistant
apron should be worn over the
lab coat when a splash hazard
exists.[3][5]

Protects against skin contact
and contamination of personal
clothing.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary if airborne
exposure is possible or if not
handled in a fume hood.[2][7]

Prevents respiratory tract

irritation from dust or aerosols.

[7]

Footwear

Closed-toe shoes impervious
to spills.[3]

Protects feet from spills.

Operational Plan: Safe Handling Protocol

A risk assessment and local training must be completed before any work with this chemical

begins.[3]

1.0 Preparation and Engineering Controls 1.1. Ensure a safety shower and eyewash station

are readily accessible. 1.2. All handling of 2-Amino-4-bromo-5-methylphenol should be
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conducted within a certified chemical fume hood to minimize inhalation exposure.[3][5] 1.3.
Cover the work surface with disposable plastic-backed absorbent paper to contain any spills.[8]

2.0 Handling the Chemical 2.1. Wear all required PPE as specified in the table above. 2.2.
Keep containers securely sealed when not in use.[7] 2.3. Avoid generating dust when handling
the solid material.[7] 2.4. Do not eat, drink, or smoke in the laboratory.[7] 2.5. Wash hands
thoroughly with soap and water after handling.[7]

3.0 Storage 3.1. Store in a cool, dry, well-ventilated area away from incompatible materials
such as strong oxidizing agents.[2][4] 3.2. Keep in a dark place, sealed in a dry environment, at
2-8°C.[1] 3.3. Store containers below eye level.[4]

Disposal Plan

Dispose of all waste in accordance with local, state, and federal regulations.[2][9]

1.0 Waste Segregation and Collection 1.1. Designate a specific, labeled hazardous waste
container for 2-Amino-4-bromo-5-methylphenol and its contaminated materials.[9] 1.2. The
container must be made of a compatible material, be in good condition, and have a secure lid.
[9] 1.3. Label the container as "Hazardous Waste" and include the full chemical name.[10]

2.0 Disposal Procedure 2.1. Carefully place the chemical waste and any contaminated
disposable materials (e.g., gloves, weighing paper) into the designated hazardous waste
container.[9] 2.2. Avoid generating dust during disposal.[7] 2.3. Do not mix this waste with other
waste streams.[10]

3.0 Waste Pickup 3.1. Securely seal the hazardous waste container.[9] 3.2. Store the sealed
container in a designated, well-ventilated waste accumulation area.[9] 3.3. Arrange for
collection by a licensed environmental waste management company.[9]

Emergency Procedures

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]
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» Skin Contact: Immediately remove all contaminated clothing. Flush skin with running water
for at least 15 minutes. Seek medical attention if irritation occurs.[7]

 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[11]

 Ingestion: Do NOT induce vomiting. Give a glass of water. Seek immediate medical
attention.[11]

Experimental Workflow Diagram
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Workflow for Handling 2-Amino-4-bromo-5-methylphenol
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Caption: Workflow for Handling 2-Amino-4-bromo-5-methylphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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